3-Methoxy-5-nitrobenzoic acid
Cat. No. B1312149
M. Wt: 197.14 g/mol
InChI Key: QXIIPLXNJAJOMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08222453B2
Procedure details
Using a procedure analogous to that described for preparation of 89C, 93C was converted to an acid chloride, reacted with aqueous ammonia, and hydrogenated to give 93D. 1H NMR (400 MHz, CD3OD) δ ppm 3.76 (s, 3H) 6.45 (t, J=2.20 Hz, 1H) 6.71-6.74 (m, 1H) 6.77 (t, J=1.54 Hz, 1H); LC/MS 167 (M+H).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:3]=[C:4]([CH:8]=[C:9](C)[CH:10]=1)[C:5]([NH2:7])=[O:6].[CH3:12][O:13]C1C=C(C=C([N+]([O-])=O)C=1)C(O)=O.N>>[NH2:1][C:2]1[CH:3]=[C:4]([CH:8]=[C:9]([O:13][CH3:12])[CH:10]=1)[C:5]([NH2:7])=[O:6]
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Inputs
Step One
Step Two
[Compound]
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Name
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acid chloride
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC=1C=C(C(=O)N)C=C(C1)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
